Cas no 887908-60-3 (1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)-)

1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)- structure
887908-60-3 structure
Product Name:1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)-
CAS No:887908-60-3
MF:C6H11N3O2
MW:157.170440912247
CID:4464941
PubChem ID:62401663
Update Time:2025-04-24

1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)-
    • 3-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]propan-1-ol
    • 3-[4-(hydroxymethyl)-1h-1,2,3-triazole-1-yl]propan-1-ol
    • 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propan-1-ol
    • 887908-60-3
    • AKOS011689329
    • EN300-6186515
    • Q27454168
    • 985-878-1
    • Inchi: 1S/C6H11N3O2/c10-3-1-2-9-4-6(5-11)7-8-9/h4,10-11H,1-3,5H2
    • InChI Key: XROZELKTFLMHSA-UHFFFAOYSA-N
    • SMILES: N1(CCCO)C=C(CO)N=N1

Computed Properties

  • Exact Mass: 157.085126602Da
  • Monoisotopic Mass: 157.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 71.2Ų

1H-1,2,3-Triazole-1-propanol, 4-(hydroxymethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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1PlusChem
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